Cas no 1536463-76-9 (2-[Bis(carboxymethyl)amino]-4-phosphonobutanoic acid)

• Product Name: 2-[Bis(carboxymethyl)amino]-4-phosphonobutanoic acid
• CAS No: 1536463-76-9
• MF: C₈H₁₄NO₉P
• MW: 299.171823978424
• CID: 4701622
• Update Time: 2023-08-15

2-[Bis(carboxymethyl)amino]-4-phosphonobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N,N-bis(carboxymethyl)amino-4-phosphonobutanoic acid
• 2-[Bis(carboxymethyl)amino]-4-phosphonobutanoic acid

• Inchi： 1S/C8H14NO9P/c10-6(11)3-9(4-7(12)13)5(8(14)15)1-2-19(16,17)18/h5H,1-4H2,(H,10,11)(H,12,13)(H,14,15)(H2,16,17,18)
• InChI Key： BVIQLXOTVLSZPP-UHFFFAOYSA-N
• SMILES： P(CCC(C(=O)O)N(CC(=O)O)CC(=O)O)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 387
• Topological Polar Surface Area: 173